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Compound of Interest |

4-[3-(4-
Compound Name: carboxyphenyl)phenyl]benzoic

acid

Cat. No.: B076696

The accurate determination of the molecular weight of 4-[3-(4-carboxyphenyl)phenyl]benzoic
acid is fundamental for its characterization and use in research and development. The
molecular formula for this compound is C20H140a.

Quantitative Data Summary

The molecular weight is calculated from the molecular formula and the atomic weights of its
constituent elements.

Parameter Value
Molecular Formula C20H1404
Atomic Weight of Carbon (C) 12.011u
Atomic Weight of Hydrogen (H) 1.008 u
Atomic Weight of Oxygen (O) 15.999 u
Calculated Molecular Weight 318.32 g/mol
Exact Mass 318.0892 u
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The calculated molecular weight is an essential parameter for stoichiometric calculations in
chemical reactions and for the preparation of solutions with specific molar concentrations. The
exact mass is a critical value for high-resolution mass spectrometry analysis.

Experimental Protocols for Molecular Weight
Verification

The theoretical molecular weight can be experimentally verified using several analytical
techniques. High-resolution mass spectrometry (HRMS) is a preferred method for its accuracy
and precision.

Protocol: Molecular Weight Determination by High-
Resolution Mass Spectrometry (HRMS)

1. Objective: To experimentally determine the exact mass of 4-[3-(4-
carboxyphenyl)phenyl]benzoic acid.

2. Materials and Reagents:

4-[3-(4-carboxyphenyl)phenyl]benzoic acid sample
High-purity solvent (e.g., Methanol, Acetonitrile)

Internal calibrant standard (of known mass)
High-resolution mass spectrometer (e.g., Orbitrap, FT-ICR)

3. Sample Preparation: a. Accurately weigh approximately 1 mg of the 4-[3-(4-
carboxyphenyl)phenyl]benzoic acid sample. b. Dissolve the sample in 1 mL of a suitable
high-purity solvent to create a stock solution. c. Further dilute the stock solution to a final
concentration of approximately 1 pg/mL. d. Add the internal calibrant to the final solution to
ensure mass accuracy.

4. Instrumental Analysis: a. Set up the high-resolution mass spectrometer with an appropriate
ionization source, such as Electrospray lonization (ESI). b. Optimize the instrument parameters
(e.g., spray voltage, capillary temperature, gas flow rates) to achieve a stable signal. c. Infuse
the prepared sample solution into the mass spectrometer. d. Acquire mass spectra in the
appropriate mass range to detect the molecular ion of the analyte. For 4-[3-(4-
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carboxyphenyl)phenyl]lbenzoic acid, the expected m/z for the protonated molecule [M+H]*
would be approximately 319.0965.

5. Data Analysis: a. Process the acquired raw data using the instrument's software. b. Perform
mass calibration using the signal from the internal standard. c. Identify the peak corresponding
to the molecular ion of 4-[3-(4-carboxyphenyl)phenyl]benzoic acid. d. Compare the
experimentally measured exact mass to the theoretically calculated exact mass (318.0892 u).
The difference should be within a few parts per million (ppm) for confirmation.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the molecular weight of 4-[3-(4-carboxyphenyl)phenyl]benzoic acid.
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Caption: Workflow for Molecular Weight Determination by HRMS.
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¢ To cite this document: BenchChem. [Molecular Weight Determination of 4-[3-(4-
carboxyphenyl)phenyl]lbenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076696#molecular-weight-of-4-3-4-carboxyphenyl-
phenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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